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Compound of Interest

Compound Name: 8,10-Dioxoundecanoic acid

Cat. No.: B15374901 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure and compliant laboratory

environment. This guide provides essential, immediate safety and logistical information for the

proper disposal of 8,10-Dioxoundecanoic acid, drawing upon safety data for structurally

similar compounds to establish best practices in the absence of a specific Safety Data Sheet

(SDS).

Immediate Safety and Handling Precautions:

Before proceeding with the disposal of 8,10-Dioxoundecanoic acid, it is crucial to handle the

substance with appropriate care to minimize exposure and risk. Based on data from analogous

dicarboxylic acids, 8,10-Dioxoundecanoic acid is anticipated to be a solid that may cause skin

and eye irritation.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[1][2][3][4]

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).[1][5]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.[1][6]
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Respiratory Protection: If handling fine powders or creating dust, use a NIOSH-approved

respirator.[7]

First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[3]

[4]

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Get

medical attention if irritation develops.[4]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.[4]

Quantitative Data Summary for Analogous Dicarboxylic
Acids
To provide a framework for understanding the potential hazards of 8,10-Dioxoundecanoic
acid, the following table summarizes key quantitative data from the SDS of a structurally similar

compound, Undecanedioic acid.
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Property Value Reference Compounds

Hazard Statement(s) H315: Causes skin irritation Undecanedioic Acid

H319: Causes serious eye

irritation
Undecanedioic Acid[4]

H335: May cause respiratory

irritation
Undecanedioic Acid

Signal Word Warning Undecanedioic Acid[4]

Precautionary Statement(s)

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay

Undecanedioic Acid

P280: Wear protective

gloves/protective clothing/eye

protection/face protection

Undecanedioic Acid[4]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Undecanedioic Acid[4]

Step-by-Step Disposal Protocol
The proper disposal of 8,10-Dioxoundecanoic acid should be conducted in a manner that

ensures the safety of laboratory personnel and minimizes environmental impact. The following

protocol is a general guideline based on best practices for similar non-hazardous solid

chemical waste.

1. Waste Identification and Segregation:

Characterize the Waste: Determine if the 8,10-Dioxoundecanoic acid waste is

contaminated with any other hazardous materials. If it is, the disposal procedure for the most

hazardous component must be followed.
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Segregate: Keep 8,10-Dioxoundecanoic acid waste separate from other chemical waste

streams to avoid unintended reactions.

2. Containerization and Labeling:

Container: Place the solid waste in a clearly labeled, sealed, and chemically compatible

container.

Labeling: The label should include the full chemical name ("8,10-Dioxoundecanoic acid"),

the quantity of waste, and any known hazard warnings.

3. Storage:

Location: Store the waste container in a designated, well-ventilated waste accumulation

area, away from incompatible materials.

Duration: Adhere to institutional and local regulations regarding the maximum time waste can

be stored on-site.

4. Disposal:

Consult Regulations: Before disposal, consult your institution's Environmental Health and

Safety (EHS) office and local, state, and federal regulations to ensure full compliance.

Professional Disposal Service: Utilize a licensed and reputable chemical waste disposal

company for the final removal and disposal of the waste. Do not dispose of 8,10-
Dioxoundecanoic acid down the drain or in regular solid waste.[4]

Experimental Workflow for Disposal
The logical flow of the disposal process is visualized in the diagram below.
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Figure 1. Disposal Workflow for 8,10-Dioxoundecanoic Acid

Step 1: Waste Identification
- Characterize waste

- Segregate from other chemicals

Step 2: Containerization & Labeling
- Use a sealed, compatible container

- Label with chemical name and hazards

Step 3: Temporary Storage
- Store in a designated, ventilated area

- Adhere to storage time limits

Step 4: Final Disposal
- Consult EHS and local regulations

- Arrange for professional disposal service

Disposal Complete
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Caption: Disposal Workflow for 8,10-Dioxoundecanoic Acid

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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